Cas no 221051-06-5 (2-acetamidoadamantane-2-carboxylic acid)

• Product Name: 2-acetamidoadamantane-2-carboxylic acid
• CAS No: 221051-06-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 244124
• PubChem ID: 15322577
• Update Time: 2025-09-24

2-acetamidoadamantane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 2-(acetylamino)-
• Acetyl 2-aminoadamantane-2-carboxylic acid
• 2-acetamidoadamantane-2-carboxylic acid
• 2-Acetamidotricyclo[3.3.1.1~3,7~]decane-2-carboxylic acid
• AKOS004120111
• 221051-06-5
• DTXSID60571448
• EN300-13159428

• Inchi： 1S/C13H19NO3/c1-7(15)14-13(12(16)17)10-3-8-2-9(5-10)6-11(13)4-8/h8-11H,2-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： KAEHDJZIVRCNSO-UHFFFAOYSA-N
• SMILES： OC(C1(C2CC3CC(C2)CC1C3)NC(C)=O)=O

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4